5-(Oxiran-2-yl)-2-(trifluoromethyl)pyridine
Cat. No. B8482095
M. Wt: 189.13 g/mol
InChI Key: DVSLNZXOOWLCBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08907097B2
Procedure details
DMSO is added to NaH (1-1.8 equiv.) and heated to 65° C. for 1 h. THF is added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture is cooled to 0° C. Trimethylsulfonium iodide (1-1.2 equiv.) is added and the contents stirred for 10 min. after which the solution of 6-(trifluoromethyl)pyridine-3-carbaldehyde (1 equiv.) in THF is added dropwise. After complete addition, the reaction mixture is stirred at RT for 2 h; the reaction is monitored by LCMS. After completion, the reaction mixture is poured in ice water, extracted in diethyl ether, dried over sodium sulfate and concentrated at 25° C. to get the crude product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
CS(C)=O.[H-].[Na+].[I-].[CH3:8][S+](C)C.[F:12][C:13]([F:23])([F:22])[C:14]1[N:19]=[CH:18][C:17]([CH:20]=[O:21])=[CH:16][CH:15]=1>C1COCC1>[F:23][C:13]([F:22])([F:12])[C:14]1[CH:15]=[CH:16][C:17]([CH:20]2[CH2:8][O:21]2)=[CH:18][N:19]=1 |f:1.2,3.4|
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Inputs
Step One
Step Two
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
[I-].C[S+](C)C
|
Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
|
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Smiles
|
FC(C1=CC=C(C=N1)C=O)(F)F
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Name
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Quantity
|
0 (± 1) mol
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Type
|
solvent
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Smiles
|
C1CCOC1
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Step Four
[Compound]
|
Name
|
ice water
|
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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Step Five
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Name
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Quantity
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0 (± 1) mol
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Type
|
solvent
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Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
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Setpoint
|
65 °C
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Stirring
|
Type
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CUSTOM
|
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Details
|
the reaction mixture is stirred at RT for 2 h
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
heated for another 10 min
|
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Duration
|
10 min
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TEMPERATURE
|
Type
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TEMPERATURE
|
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Details
|
the reaction mixture is cooled to 0° C
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ADDITION
|
Type
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ADDITION
|
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Details
|
is added dropwise
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ADDITION
|
Type
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ADDITION
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Details
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After complete addition
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EXTRACTION
|
Type
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EXTRACTION
|
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Details
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extracted in diethyl ether
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
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concentrated at 25° C.
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
